![molecular formula C15H16O2 B1342356 2-(3-(Benzyloxy)phenyl)ethanol CAS No. 177259-98-2](/img/structure/B1342356.png)
2-(3-(Benzyloxy)phenyl)ethanol
Overview
Description
“2-(3-(Benzyloxy)phenyl)ethanol” is a chemical compound with the molecular formula C15H16O2 . It has a molecular weight of 228.29 . The compound is a solid at room temperature .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, the synthesis of similar benzimidazole derivatives typically involves the condensation of benzene rings with nitrogen-containing functional groups at ortho position .Molecular Structure Analysis
The InChI code for “this compound” is1S/C15H16O2/c16-10-9-13-7-4-8-15(11-13)17-12-14-5-2-1-3-6-14/h1-8,11,16H,9-10,12H2
. This indicates the specific arrangement of atoms in the molecule. Chemical Reactions Analysis
The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack . Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity, due to the adjacent aromatic ring .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It should be stored in a sealed container in a dry environment .Scientific Research Applications
1. Catalysis and Chemical Synthesis
- Gold(I)-Catalyzed Intermolecular Hydroalkoxylation of Allenes : Zhang and Widenhoefer (2008) demonstrated the effective use of a gold(I) N-heterocyclic carbene complex in the synthesis of alkyl allylic ethers. This process involves the reaction of 1-phenyl-1,2-butadiene with 2-phenyl-1-ethanol and shows high yield and regio- and stereoselectivity (Zhang & Widenhoefer, 2008).
2. Green Chemistry and Sustainable Processes
- Hydrogenation of Styrene Oxide to 2-Phenyl Ethanol : Yadav and Lawate (2011) explored the production of 2-Phenyl ethanol through the hydrogenation of styrene oxide. They used polyurea encapsulated catalysts in supercritical carbon dioxide, highlighting a clean and green process with high selectivity and conversion rates (Yadav & Lawate, 2011).
3. Material Science and Nanotechnology
- Development of Chitosan Films : Zarandona et al. (2020) investigated the incorporation of 2-phenyl ethanol into chitosan films for controlled release of bioactives. This work is significant for applications in food packaging and pharmaceuticals (Zarandona et al., 2020).
- Fluorescent Nanofibers and Microcrystals : Ghodbane et al. (2012) explored the preparation of highly fluorescent nanofibers and microcrystals using 2-phenyl-benzoxazole derivatives, with potential applications in biological media (Ghodbane et al., 2012).
4. Pharmaceutical and Medicinal Chemistry
- Synthesis of Benzohydrazide Complexes : Asegbeloyin et al. (2014) synthesized benzohydrazide complexes with potential cytotoxic activity against leukemia cells, showcasing the use of 2-phenyl ethanol derivatives in medicinal chemistry (Asegbeloyin et al., 2014).
5. Environmental Science
- Degradation by Aspergillus flavus : Betts and Dart (1989) studied the utilization of 2-(3-(Benzyloxy)phenyl)ethanol derivatives by Aspergillus flavus, an important aspect in understanding the environmental degradation of such compounds (Betts & Dart,1989)
Mechanism of Action
Target of Action
Similar compounds have been found to target egfr-tk (epidermal growth factor receptor-tyrosine kinase), a protein that plays a crucial role in cell proliferation and survival .
Mode of Action
Benzylic compounds are known to be activated towards free radical attack, which can lead to various reactions such as sn1, sn2, and e1 .
Biochemical Pathways
Benzylic compounds are known to undergo oxidation and reduction reactions, which can affect various biochemical pathways .
Result of Action
Similar benzylic compounds have been found to exhibit enhanced reactivity due to the adjacent aromatic ring, leading to various chemical reactions .
Action Environment
It is known that the reactivity of benzylic compounds can be influenced by factors such as temperature and the presence of other chemical agents .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(3-phenylmethoxyphenyl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O2/c16-10-9-13-7-4-8-15(11-13)17-12-14-5-2-1-3-6-14/h1-8,11,16H,9-10,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHHVCIKVRLMNFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30606812 | |
Record name | 2-[3-(Benzyloxy)phenyl]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30606812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
177259-98-2 | |
Record name | 2-[3-(Benzyloxy)phenyl]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30606812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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